Cas no 774239-19-9 (Benzenamine, 3-fluoro-4-(5-oxazolyl)-)

• Product Name: Benzenamine, 3-fluoro-4-(5-oxazolyl)-
• CAS No: 774239-19-9
• MF: C₉H₇FN₂O
• MW: 178.163085222244
• CID: 1784622
• PubChem ID: 23106709
• Update Time: 2025-04-21

Benzenamine, 3-fluoro-4-(5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-fluoro-4-(5-oxazolyl)-
• 3-Fluoro-4-(5-oxazolyl)benzenamine
• SCHEMBL5780722
• 774239-19-9
• DB-411065

• Inchi： 1S/C9H7FN2O/c10-8-3-6(11)1-2-7(8)9-4-12-5-13-9/h1-5H,11H2
• InChI Key： VKOPOFNUHPFWBI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1=CN=CO1)N

Computed Properties

• Exact Mass: 178.05431
• Monoisotopic Mass: 178.05424101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05